Cas no 27200-69-7 (Acetamide, N-[(2-methylphenyl)sulfonyl]-)

• Product Name: Acetamide, N-[(2-methylphenyl)sulfonyl]-
• CAS No: 27200-69-7
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 3927030
• Update Time: 2025-06-14

Acetamide, N-[(2-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2-methylphenyl)sulfonyl]-

• Inchi： 1S/C9H11NO3S/c1-7-5-3-4-6-9(7)14(12,13)10-8(2)11/h3-6H,1-2H3,(H,10,11)
• InChI Key： AOQMUIWDHPZPTM-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC=C1C)(=O)=O)(=O)C

Computed Properties

• Exact Mass: 213.046
• Monoisotopic Mass: 213.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Melting Point: 132-134 °C
• pka: 5.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Acetamide, N-[(2-methylphenyl)sulfonyl]-

Comprehensive Guide to Acetamide, N-[(2-methylphenyl)sulfonyl]- (CAS No. 27200-69-7)

Acetamide, N-[(2-methylphenyl)sulfonyl]- (CAS No. 27200-69-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonamide derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's molecular structure features a 2-methylphenylsulfonyl group attached to an acetamide backbone, a configuration that enhances its reactivity and binding affinity. This structural characteristic has sparked interest in its use for designing targeted therapies, aligning with current trends in precision medicine. Recent studies highlight its role in optimizing pharmacokinetic properties of lead compounds, addressing key challenges like bioavailability and metabolic stability.

In material science, N-[(2-methylphenyl)sulfonyl]acetamide demonstrates remarkable potential as a building block for advanced polymers. Its thermal stability and compatibility with various monomers make it suitable for creating high-performance materials. Industry professionals are investigating its incorporation into specialty coatings and adhesives, responding to growing demand for environmentally friendly alternatives in manufacturing sectors.

Analytical chemists frequently employ CAS 27200-69-7 as a reference standard in chromatographic methods. Its well-defined spectroscopic signatures (NMR, IR, and mass spectra) facilitate method validation processes. The compound's stability under analytical conditions makes it particularly useful for developing quality control protocols in pharmaceutical production, a critical concern for regulatory compliance in current Good Manufacturing Practice (cGMP) environments.

The synthesis of Acetamide, N-[(2-methylphenyl)sulfonyl]- typically involves sulfonylation reactions between 2-methylbenzenesulfonyl chloride and acetamide derivatives. Process chemists are optimizing these routes to improve yield and purity while minimizing environmental impact - a response to the pharmaceutical industry's increasing focus on green chemistry principles. Recent patents disclose innovative catalytic systems that enhance the sustainability profile of this transformation.

From a regulatory perspective, proper handling of 27200-69-7 requires standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, material safety data sheets recommend appropriate personal protective equipment during manipulation. This aligns with workplace safety trends emphasizing proactive risk assessment in chemical handling procedures.

The commercial availability of N-[(2-methylphenyl)sulfonyl]acetamide has expanded significantly, with suppliers offering various purity grades (98-99.5%) to meet diverse research needs. Current market analysis indicates growing procurement interest from contract research organizations and academic institutions engaged in medicinal chemistry programs. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Emerging research directions explore the compound's potential in bioorthogonal chemistry applications. Its sulfonamide moiety shows promise for developing cleavable linkers in prodrug systems and targeted delivery platforms - areas receiving substantial investment in contemporary drug development pipelines. These investigations position CAS 27200-69-7 as a molecule of interest in next-generation therapeutic strategies.

Storage recommendations for Acetamide, N-[(2-methylphenyl)sulfonyl]- emphasize protection from moisture and extreme temperatures. Long-term stability studies confirm its integrity when stored under inert atmosphere at controlled room temperature, an important consideration for inventory management in research facilities. These protocols mirror best practices in chemical storage that prioritize material preservation and safety.

Spectroscopic characterization of 27200-69-7 reveals distinctive peaks that facilitate compound identification. The 1H NMR spectrum typically shows characteristic aromatic protons between 7.3-7.8 ppm and methyl group signals near 2.4 ppm. Mass spectral analysis usually displays a molecular ion peak consistent with its 213.26 g/mol molecular weight. These analytical fingerprints support quality verification processes essential for research reproducibility.

Future prospects for N-[(2-methylphenyl)sulfonyl]acetamide include potential applications in materials for organic electronics. Preliminary investigations suggest its electron-withdrawing properties may contribute to charge transport characteristics in semiconductor materials. Such developments could position this compound at the intersection of pharmaceutical and materials science innovation.